Cas no 2361641-17-8 (N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide)

• Product Name: N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide
• CAS No: 2361641-17-8
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5415324
• PubChem ID: 139018739
• Update Time: 2025-06-30

N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576394
• N-[2-(3-Fluoro-4-methoxyphenyl)propan-2-yl]prop-2-enamide
• 2361641-17-8
• Z3024766463
• N-[1-(3-Fluoro-4-methoxyphenyl)-1-methylethyl]-2-propenamide
• N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide

• Inchi： 1S/C13H16FNO2/c1-5-12(16)15-13(2,3)9-6-7-11(17-4)10(14)8-9/h5-8H,1H2,2-4H3,(H,15,16)
• InChI Key： WCESQBGNRNHAIZ-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(OC)C(F)=C1)(C)C)(=O)C=C

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.9±42.0 °C(Predicted)
• pka: 14.20±0.46(Predicted)

Additional information on N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide

Introduction to N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide (CAS No. 2361641-17-8)

N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide is a complex organic compound with a molecular formula that reflects its intricate structural features. This compound, identified by the CAS number 2361641-17-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development. The presence of both fluoro and methoxy substituents in its aromatic ring system suggests a high degree of functionalization, which is often crucial for enhancing the pharmacological properties of a molecule.

The structure of N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide consists of a propenamide backbone attached to a phenyl ring that is modified by both a fluoro group at the 3-position and a methoxy group at the 4-position. This specific arrangement of functional groups can influence the compound's solubility, metabolic stability, and interaction with biological targets. In recent years, there has been growing interest in such structurally diverse compounds due to their potential to exhibit unique pharmacological activities.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The fluoro substituent is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to improve metabolic stability and binding affinity. For instance, fluoroalkyl groups can enhance the binding of a drug to its target protein, thereby increasing its efficacy. Similarly, the methoxy group can influence the electronic properties of the aromatic ring, which may be critical for modulating biological activity.

Recent studies have highlighted the importance of N-substituted amides in drug design. These motifs are commonly found in active pharmaceutical ingredients (APIs) due to their ability to enhance bioavailability and reduce toxicity. The N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide structure exemplifies this trend, as it combines an amide linkage with a highly functionalized aromatic ring. Such compounds are often explored for their potential in treating various diseases, including inflammatory disorders and neurological conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro and methoxy groups typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or nucleophilic substitution processes. These synthetic strategies are critical for achieving the desired regioselectivity and functional group compatibility.

In terms of biological activity, preliminary studies on N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide have shown promising results in vitro. The compound has demonstrated interactions with several key biological targets, including enzymes and receptors implicated in disease pathways. For example, its ability to modulate the activity of certain kinases has been observed in cell-based assays, suggesting potential therapeutic applications in oncology.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining whether a drug candidate will be successful in clinical trials. Computational modeling techniques have been employed to predict these properties based on the compound's structure, providing valuable insights into its behavior within biological systems.

One area of particular interest is the compound's potential as an antimicrobial agent. The unique combination of functional groups may confer activity against resistant strains of bacteria or fungi. This is an increasingly important focus in medicine, given the rise of multidrug-resistant pathogens worldwide. Researchers are exploring various derivatives of N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide to enhance its antimicrobial efficacy while minimizing toxicity.

Another exciting application lies in its potential use as an intermediate in more complex drug synthesis. The modular nature of this compound allows for further functionalization, enabling chemists to create novel molecules with tailored properties. This flexibility is highly valued in medicinal chemistry pipelines, where rapid iteration and optimization are essential for developing effective treatments.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties make them invaluable for designing drugs with improved pharmacokinetic profiles. The presence of a fluoro group can alter hydrophobicity, metabolic stability, and binding interactions, all of which are critical factors in drug design. N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide represents an excellent example of how strategic incorporation of fluorine can enhance a molecule's therapeutic potential.

In conclusion, N-2-(3-fluoro-4-methoxyphenyl)propan-2-ylprop-2-enamide (CAS No. 2361641-17-8) is a structurally complex and functionally diverse compound with significant promise in pharmaceutical applications. Its unique combination of substituents makes it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of medicine's most pressing challenges.